6-Chloro-5-nitronicotinic acid
Cat. No. B1296474
M. Wt: 202.55 g/mol
InChI Key: HCRHNMXCDNACMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:14][C:15](=[O:16])[OH:17].[Cl:1][c:2]1[n:3][cH:4][c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]1[N+:11]([O-:12])=[O:13].[Fe:18]>>[Cl:1][c:2]1[n:3][cH:4][c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]1[NH2:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
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O=C(O)c1cnc(Cl)c([N+](=O)[O-])c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Fe]
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Outcomes
Product
|
Name
|
|
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Type
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product
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Smiles
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Nc1cc(C(=O)O)cnc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
